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An In-depth Technical Guide to the Core Physical and Chemical Properties of Thionyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

Thionyl chloride (SOCI2) is a highly reactive inorganic compound and a cornerstone reagent
in modern organic synthesis.[1][2] Its utility as a potent chlorinating agent is widely recognized,
particularly for the conversion of alcohols and carboxylic acids into their corresponding alkyl
and acyl chlorides.[1][2][3] This guide provides a comprehensive overview of the essential
physical and chemical properties of thionyl chloride, detailed experimental protocols for its
key reactions, and visualizations of its reaction mechanisms to support researchers in its safe
and effective application.

Physical Properties of Thionyl Chloride

Thionyl chloride is a colorless to pale yellow, fuming liquid at room temperature with a
pungent, suffocating odor.[4][5] Its physical characteristics are critical for its handling, storage,
and use in experimental setups. Aged samples may develop a yellow hue due to the slow
decomposition and formation of impurities like disulfur dichloride.[6]

Table 1: Physical Properties of Thionyl Chloride
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Property

Value

Molecular Formula

SOClz

Molar Mass 118.97 g/mol [4][6]

Appearance Colorless to yellow fuming liquid[4][5]
Odor Pungent and unpleasant[6]

Density 1.638 g/cm3 (liquid)[6]

Melting Point -104.5 °C (-156.1 °F; 168.7 K)[6]
Boiling Point 74.6 °C (166.3 °F; 347.8 K)[6]

Solubility in Water

Reacts violently[6][7][8]

Solubility in other solvents

Soluble in most aprotic solvents like toluene,
chloroform, and diethyl ether[6][8]

Vapor Pressure

15.7 kPa at 25 °C[6]

Refractive Index (n_D)

1.517 at 20 °C[5][6]

Viscosity

0.6 cP[6]

Molecular Shape

Pyramidal[2]

Chemical Properties and Reactivity

Thionyl chloride's high reactivity is central to its utility in chemical synthesis. It is a strong

electrophile and readily reacts with nucleophiles.

Reaction with Water and Alcohols

A defining characteristic of thionyl chloride is its violent, exothermic reaction with water, which
produces sulfur dioxide (SO2) and hydrogen chloride (HCI) gas.[1][6][8]

Chemical Equation: SOCIl2 + H20 - SOz + 2HCI[1]

This reactivity necessitates that all reactions involving thionyl chloride be conducted under

anhydrous conditions. Similarly, it reacts with alcohols to form alkyl chlorides.[6] This reaction is
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a cornerstone of organic synthesis for converting alcohols into more reactive alkyl halides. The
stereochemical outcome of this reaction is highly dependent on the reaction conditions.[6]

Conversion of Carboxylic Acids to Acyl Chlorides

Thionyl chloride is the reagent of choice for converting carboxylic acids to acyl chlorides.[2][8]
The byproducts of this reaction, SOz and HCI, are gases, which simplifies the purification of the
resulting acyl chloride.[2][9]

Chemical Equation: SOCIl2 + RCOz2H - RC(O)CI + SOz + HCI[8]

Reactions with Other Functional Groups

o Amides: Primary amides react with thionyl chloride to form imidoyl chlorides, while
secondary amides yield chloroiminium ions.[6]

« Sulfinic and Sulfonic Acids: Thionyl chloride converts sulfinic acids to sulfinyl chlorides and
sulfonic acids to sulfonyl chlorides.[6]

Stability and Decomposition

Thionyl chloride has a long shelf life but can slowly decompose, especially when exposed to
light or heat, turning yellow due to the formation of disulfur dichloride (S2Cl2), sulfur dioxide
(SO2), and chlorine (Cl2).[6] Decomposition begins to occur just above its boiling point and is
more significant at 140°C.[4][5] Purification of aged samples can be achieved by distillation
under reduced pressure.[6]

Reaction Mechanisms

The conversion of alcohols and carboxylic acids using thionyl chloride proceeds through
distinct mechanistic pathways.

Reaction of Alcohols with Thionyl Chloride

The reaction of an alcohol with thionyl chloride begins with the alcohol's oxygen atom acting
as a nucleophile, attacking the electrophilic sulfur atom of thionyl chloride to form an alkyl
chlorosulfite intermediate.[1] The fate of this intermediate determines the stereochemistry of the
product.
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» Sni (Internal Nucleophilic Substitution) Mechanism: In the absence of a base, the reaction
often proceeds with retention of stereochemistry. The chloride from the chlorosulfite
intermediate attacks the carbon from the same face as the leaving group.[1][6]

e Sn2 (Bimolecular Nucleophilic Substitution) Mechanism: In the presence of a base like
pyridine, the mechanism shifts to an Sn2 pathway, resulting in an inversion of
stereochemistry.[10] Pyridine reacts with the intermediate, and a free chloride ion then
attacks the carbon from the backside.[10]
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Caption: SNi vs. SN2 pathways for alcohol chlorination.

Reaction of Carboxylic Acids with Thionyl Chloride

The conversion of carboxylic acids to acyl chlorides involves a nucleophilic acyl substitution
mechanism. The carboxylic acid first attacks the thionyl chloride to form a reactive
intermediate, which then eliminates SOz and HCI to yield the acyl chloride.[9]
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Caption: Mechanism for acyl chloride formation.

Experimental Protocols

Detailed and cautious experimental procedures are paramount when working with thionyl
chloride due to its hazardous nature.

General Protocol for the Synthesis of an Alkyl Chloride

from an Alcohol

This protocol is a general example for the chlorination of a primary alcohol.

e Setup: A dry, round-bottomed flask equipped with a magnetic stir bar, a dropping funnel, and
a reflux condenser is assembled. The top of the condenser should be fitted with a drying

tube containing a drying agent (e.g., calcium chloride) to protect the reaction from
atmospheric moisture.[1]

» Reagents: The alcohol is charged into the flask along with a suitable anhydrous solvent (e.g.,
diethyl ether or toluene).[1]

e Cooling: The stirred solution is cooled in an ice-water bath to 0 °C.[1]
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Addition of Thionyl Chloride: Thionyl chloride (typically 1.1 equivalents) is added dropwise
to the cooled solution via the dropping funnel. The internal temperature should be maintained
below 10 °C during the addition.[1]

Reaction: After the addition is complete, the ice bath is removed, and the mixture is allowed
to warm to room temperature and stirred for 1-2 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).[1]

Workup: The reaction mixture is cooled again in an ice bath, and excess thionyl chloride is
guenched by the slow, careful addition of cold water. The organic layer is then separated and
washed sequentially with a dilute acid solution (if a base like pyridine was used), water, a
saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with
brine.[1]

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude alkyl
chloride, which can be further purified by distillation.
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Caption: Workflow for alkyl chloride synthesis.

Safety and Handling
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Thionyl chloride is toxic, corrosive, and a lachrymator.[2][4][7] It is imperative to handle it with
extreme caution in a well-ventilated fume hood while wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[11][12]

 Inhalation: Inhalation can cause severe damage to the respiratory tract and may lead to
pulmonary edema.[1][6]

o Skin and Eye Contact: It causes severe skin burns and eye damage.[11][13]

o Reactivity: It reacts violently with water and can also react explosively with certain organic
compounds like dimethyl sulfoxide (DMSO).[1][7]

o Storage: Store in a cool, dry, well-ventilated area away from water and incompatible
substances.[12][13] Containers should be kept tightly closed.[13]

o Disposal: Excess thionyl chloride must be neutralized carefully, for instance, by slowly
adding it to an alkaline solution or slurry.[8] All disposal must be in accordance with local
regulations.[13]

Thionyl chloride is also listed as a Schedule 3 substance under the Chemical Weapons
Convention due to its potential use in the production of chemical weapons.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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